Cas no 918536-90-0 (2H-Thieno[3,4-b][1,4]dioxepin, 3,3-bis[(hexyloxy)methyl]-3,4-dihydro-)

2H-Thieno[3,4-b][1,4]dioxepin, 3,3-bis[(hexyloxy)methyl]-3,4-dihydro- structure
918536-90-0 structure
Product Name:2H-Thieno[3,4-b][1,4]dioxepin, 3,3-bis[(hexyloxy)methyl]-3,4-dihydro-
CAS No:918536-90-0
MF:C21H36O4S
MW:384.573145866394
CID:773370
PubChem ID:71426830
Update Time:2025-04-19

2H-Thieno[3,4-b][1,4]dioxepin, 3,3-bis[(hexyloxy)methyl]-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Thieno[3,4-b][1,4]dioxepin, 3,3-bis[(hexyloxy)methyl]-3,4-dihydro-
    • 3,3-bis(hexoxymethyl)-2,4-dihydrothieno[3,4-b][1,4]dioxepine
    • DTXSID30845582
    • 3,3-Bis[(hexyloxy)methyl]-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine
    • 918536-90-0
    • SCHEMBL20999579
    • Inchi: 1S/C21H36O4S/c1-3-5-7-9-11-22-15-21(16-23-12-10-8-6-4-2)17-24-19-13-26-14-20(19)25-18-21/h13-14H,3-12,15-18H2,1-2H3
    • InChI Key: LVHSNNHQCPDWLS-UHFFFAOYSA-N
    • SMILES: S1C=C2C(=C1)OCC(CO2)(COCCCCCC)COCCCCCC

Computed Properties

  • Exact Mass: 384.23343080g/mol
  • Monoisotopic Mass: 384.23343080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 14
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 65.2Ų

2H-Thieno[3,4-b][1,4]dioxepin, 3,3-bis[(hexyloxy)methyl]-3,4-dihydro- Related Literature

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